3-(8-methoxy-2,3-dihydro-1,4-benzodioxin-6-yl)-4-(4-methoxyphenyl)-1H-pyrazol-5-amine

• Molecular Formula: C19H19N3O4
• Molecular Weight: 353.4 g/mol
• IUPAC Name: 5-(5-methoxy-2,3-dihydro-1,4-benzodioxin-7-yl)-4-(4-methoxyphenyl)-1H-pyrazol-3-amine
• InChI: InChI=1S/C19H19N3O4/c1-23-13-5-3-11(4-6-13)16-17(21-22-19(16)20)12-9-14(24-2)18-15(10-12)25-7-8-26-18/h3-6,9-10H,7-8H2,1-2H3,(H3,20,21,22)
• InChI Key: ILHREFHFQQSSIU-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=C(NN=C2N)C3=CC4=C(C(=C3)OC)OCCO4

Description

“3-(8-methoxy-2,3-dihydro-1,4-benzodioxin-6-yl)-4-(4-methoxyphenyl)-1H-pyrazol-5-amine” is a synthetic organic compound that belongs to the class of pyrazole derivatives

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of “3-(8-methoxy-2,3-dihydro-1,4-benzodioxin-6-yl)-4-(4-methoxyphenyl)-1H-pyrazol-5-amine” typically involves multi-step organic reactions. A common synthetic route might include:

Formation of the benzodioxin ring: This can be achieved through the reaction of catechol with methoxyacetaldehyde under acidic conditions.

Synthesis of the pyrazole ring: This involves the reaction of hydrazine with a diketone or α,β-unsaturated carbonyl compound.

Coupling reactions: The final step involves coupling the benzodioxin and pyrazole intermediates under specific conditions, such as using a palladium-catalyzed cross-coupling reaction.

Industrial Production Methods

Industrial production methods for such compounds often involve optimization of the synthetic route to maximize yield and purity while minimizing cost and environmental impact. This may include the use of continuous flow reactors and green chemistry principles.

Chemical Reactions Analysis

Types of Reactions

Oxidation: The compound can undergo oxidation reactions, particularly at the methoxy groups, leading to the formation of aldehydes or carboxylic acids.

Reduction: Reduction reactions can target the pyrazole ring or the benzodioxin moiety, potentially leading to the formation of dihydro or tetrahydro derivatives.

Substitution: Electrophilic or nucleophilic substitution reactions can occur at various positions on the aromatic rings.

Common Reagents and Conditions

Oxidizing agents: Potassium permanganate, chromium trioxide.

Reducing agents: Sodium borohydride, lithium aluminum hydride.

Substitution reagents: Halogens, alkylating agents.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation might yield methoxybenzaldehyde derivatives, while reduction could produce dihydropyrazole compounds.

Scientific Research Applications

Chemistry

The compound is studied for its potential as a building block in organic synthesis, particularly in the development of new heterocyclic compounds.

Biology

In biological research, pyrazole derivatives are often investigated for their enzyme inhibitory activities, such as cyclooxygenase (COX) inhibition.

Medicine

Medicinal chemistry research focuses on the compound’s potential as a lead molecule for developing new drugs, particularly anti-inflammatory and anticancer agents.

Industry

In the industrial sector, such compounds may be used in the development of new materials, such as polymers and dyes.

Mechanism of Action

The mechanism of action of “3-(8-methoxy-2,3-dihydro-1,4-benzodioxin-6-yl)-4-(4-methoxyphenyl)-1H-pyrazol-5-amine” would depend on its specific biological target. For example, if it acts as a COX inhibitor, it would block the enzyme’s active site, preventing the conversion of arachidonic acid to prostaglandins, thereby reducing inflammation.

Comparison with Similar Compounds

Similar Compounds

• 3-(2,3-dihydro-1,4-benzodioxin-6-yl)-4-phenyl-1H-pyrazol-5-amine
• 3-(8-methoxy-2,3-dihydro-1,4-benzodioxin-6-yl)-4-phenyl-1H-pyrazol-5-amine

Uniqueness

The presence of methoxy groups on both the benzodioxin and phenyl rings may enhance the compound’s lipophilicity and potentially improve its biological activity compared to similar compounds without these substituents.